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Compound of Interest

Compound Name: Butylphthalide-d3

Cat. No.: B12418990

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and synthesis of
Butylphthalide-d3, a deuterated form of the neuroprotective agent Butylphthalide (NBP). This
document is intended for researchers, scientists, and professionals in drug development who
are interested in the potential applications of this compound.

Core Chemical Properties

Butylphthalide-d3 is the deuterium-labeled version of Butylphthalide. The introduction of
deuterium can be useful for metabolic studies and may alter the pharmacokinetic profile of the
drug.
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Property Data

Molecular Formula C12H11D302

Molecular Weight 193.26 g/mol

Appearance o]]

Color Colorless to light yellow

Purity >99%

Storage -20°C for up to 3 years (pure form)
Solubility Soluble in DMSO

Unlabeled CAS Number 6066-49-5

Synthesis of Butylphthalide-d3

A specific, publicly available, detailed synthesis protocol for Butylphthalide-d3 is not readily
found in the literature. However, a plausible synthetic route can be proposed based on the
known synthesis of Butylphthalide and general methods for deuteration.

The synthesis of Butylphthalide typically involves the reduction of 3-butylidenephthalide or a
related precursor. To introduce the deuterium atoms at the terminal methyl group of the butyl
chain, a deuterated reducing agent would be employed in the final step of the synthesis.

Proposed Synthetic Scheme:
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Step 1: Grignard Reaction

(Phthalic anhydride) (Butylmagnesium bromide)

1.|Grignard Reagent

(2-(1-Hydroxybutyl)benzoic acid)

cid catalyst, Heat

Step 2: Lactonization

(B-Butylphthalide)

euterium source (e.g., D20, acid/base catalyst)

Step 3: Deuteration

Butylphthalide-d3

Cytoplasm Nucleus

Butylphthalide inhibits Keapl sequesters translocates ARE activates Antioxidant Genes
vip P (Antioxidant Response Element) (e.g., HO-1, NQO1)
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¢ To cite this document: BenchChem. [Butylphthalide-d3: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12418990#butylphthalide-d3-chemical-properties-
and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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